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Compound of Interest

Compound Name: Propionyl bromide

Cat. No.: B1346559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazard identification

and Globally Harmonized System (GHS) classification of propionyl bromide. This document is

intended to equip researchers, scientists, and professionals in drug development with the

critical safety information required for the safe handling, storage, and use of this chemical.

Hazard Identification and GHS Classification
Propionyl bromide is a flammable and corrosive liquid that poses significant health and safety

risks.[1][2][3] The Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) provides a standardized framework for communicating these hazards.

GHS Label Elements
The GHS label for propionyl bromide includes the following elements:

Pictograms:

Flammable pictogram Corrosive pictogram

Signal Word:Danger[2][4][5]

Hazard Statements:[2][5]
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H226: Flammable liquid and vapor.

H314: Causes severe skin burns and eye damage.

Supplementary Hazard Statements:

EUH014: Reacts violently with water.

GHS Hazard Classification
The following table summarizes the GHS hazard classification for propionyl bromide.

Hazard Class Hazard Category

Flammable liquids Category 3

Skin corrosion/irritation Category 1B

Serious eye damage/eye irritation Category 1

Source:[2][4]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of propionyl bromide is

essential for safe handling and experimental design.

Property Value

Molecular Formula C3H5BrO

Molecular Weight 136.98 g/mol [2]

Appearance Colorless to pale yellow or brown liquid[4][6][7]

Boiling Point 103-104 °C[6][8]

Flash Point 52 °C (125.6 °F) - closed cup[4]

Density 1.521 g/mL at 25 °C[8]

Solubility Reacts violently with water; soluble in ether[1][8]
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Precautionary Statements and Safe Handling
Adherence to the following precautionary statements is crucial to minimize the risks associated

with propionyl bromide.

Prevention
P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[2][9]

P233: Keep container tightly closed.[2][10]

P240: Ground/bond container and receiving equipment.[2][10]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[2][10]

P242: Use only non-sparking tools.[2][10]

P243: Take precautionary measures against static discharge.[2][10]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][10]

P264: Wash face, hands and any exposed skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5]

Response
P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[2][9]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][5][9]
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P310: Immediately call a POISON CENTER or doctor/physician.[5][9]

P363: Wash contaminated clothing before reuse.[2][10]

P370 + P378: In case of fire: Use CO2, dry chemical, or foam for extinction.[4]

Storage
P403 + P235: Store in a well-ventilated place. Keep cool.[2]

P405: Store locked up.[2]

Disposal
P501: Dispose of contents/container to an approved waste disposal plant.[2]

Toxicological Information
Propionyl bromide is a corrosive substance that can cause severe damage to tissues upon

contact.

Skin: Causes severe skin burns.[1][2] Direct contact can lead to pain, deep burns, and slow-

healing scar tissue formation.[1]

Eyes: Causes serious eye damage.[1][2] Vapors can be extremely irritating, and direct

contact can result in irreversible damage and potential blindness.[1]

Inhalation: Inhalation may cause corrosive injuries to the upper respiratory tract and lungs.[2]

[3] Symptoms can include coughing, choking, and damage to mucous membranes.[1]

Ingestion: Ingestion can produce severe burns in and around the mouth, throat, and

esophagus, with immediate pain and difficulty in swallowing and speaking.[1]

Experimental Protocols
The GHS classifications and physical properties reported in safety data sheets are determined

through standardized experimental protocols. While the specific, detailed methodologies for

propionyl bromide are not publicly available in the cited resources, the table below outlines
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the typical OECD (Organisation for Economic Co-operation and Development) guidelines or

equivalent methods used for determining these key endpoints.

Parameter Typical Experimental Protocol

Flash Point OECD 102: Flash-Point

Acute Dermal Irritation/Corrosion OECD 404: Acute Dermal Irritation/Corrosion

Acute Eye Irritation/Corrosion OECD 405: Acute Eye Irritation/Corrosion

Acute Oral Toxicity OECD 420, 423, or 425: Acute Oral Toxicity

Logical Workflow for GHS Hazard Classification
The following diagram illustrates the logical workflow for the GHS hazard classification of a

chemical substance like propionyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1346559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Collection & Evaluation

Hazard Classification

Hazard Communication

Final Output

Physical-Chemical Data
(e.g., Flash Point, Boiling Point)

Classify Physical Hazards

Toxicological Data
(e.g., Skin Corrosion, Eye Damage)

Classify Health Hazards

Ecotoxicological Data

Classify Environmental Hazards

Assign Pictograms Assign Signal WordAssign Hazard Statements

Safety Data Sheet (SDS) Product Label

Assign Precautionary Statements

Click to download full resolution via product page

GHS Hazard Classification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1346559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346559?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-236482.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Propionyl bromide | C3H5BrO | CID 69018 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Propionyl bromide - Hazardous Agents | Haz-Map [haz-map.com]

4. fishersci.com [fishersci.com]

5. chemicalbook.com [chemicalbook.com]

6. innospk.com [innospk.com]

7. crystlechemipharma.com [crystlechemipharma.com]

8. chembk.com [chembk.com]

9. fishersci.dk [fishersci.dk]

10. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Propionyl Bromide: A Comprehensive Technical Guide
to Hazard Identification and GHS Classification]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1346559#propionyl-bromide-hazard-
identification-and-ghs-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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